molecular formula C12H12O3S B8734971 Methyl 5-methoxy-3-methylbenzo[b]thiophene-2-carboxylate

Methyl 5-methoxy-3-methylbenzo[b]thiophene-2-carboxylate

Cat. No.: B8734971
M. Wt: 236.29 g/mol
InChI Key: OTXFUKGZADFQAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 5-methoxy-3-methylbenzo[b]thiophene-2-carboxylate is a useful research compound. Its molecular formula is C12H12O3S and its molecular weight is 236.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H12O3S

Molecular Weight

236.29 g/mol

IUPAC Name

methyl 5-methoxy-3-methyl-1-benzothiophene-2-carboxylate

InChI

InChI=1S/C12H12O3S/c1-7-9-6-8(14-2)4-5-10(9)16-11(7)12(13)15-3/h4-6H,1-3H3

InChI Key

OTXFUKGZADFQAZ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(SC2=C1C=C(C=C2)OC)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl boronic acid (120 mg), potassium phosphate (849 mg), water (0.30 ml), palladium acetate (22 mg), and 2-dicyclohexylphosphino-2′,4′,6′-triisopropyl biphenyl (95 mg) were added to a solution of methyl 3-chloro-5-methoxy-1-benzothiophene-2-carboxylate (257 mg) in 1,4-dioxane (3.0 ml), and the reaction solution was stirred at 100° C. for 12 hours. The reaction solution was diluted with ethyl acetate and washed successively with an aqueous ammonium chloride solution, an aqueous sodium bicarbonate solution, and a saturated saline solution. After drying over anhydrous sodium sulfate, the solvent was evaporated under vacuum. The resultant residue was purified by column chromatography on silica gel (developing solvent:hexane-ethyl acetate) to obtain methyl 5-methoxy-3-methylbenzo[b]thiophene-2-carboxylate.
Quantity
120 mg
Type
reactant
Reaction Step One
Name
potassium phosphate
Quantity
849 mg
Type
reactant
Reaction Step One
Quantity
95 mg
Type
reactant
Reaction Step One
Quantity
257 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
22 mg
Type
catalyst
Reaction Step One
Name
Quantity
0.3 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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